Cas no 1023576-55-7 (3-(2-chlorophenyl)-5-methyl-N-(3-methyl-4-propan-2-ylphenyl)-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2-chlorophenyl)-5-methyl-N-(3-methyl-4-propan-2-ylphenyl)-1,2-oxazole-4-carboxamide
• CAS No: 1023576-55-7
• MF: C₂₁H₂₁ClN₂O₂
• MW: 368.856644392014
• MDL: MFCD00170373
• CID: 5176014
• Update Time: 2025-11-01

3-(2-chlorophenyl)-5-methyl-N-(3-methyl-4-propan-2-ylphenyl)-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-5-methyl-N-(3-methyl-4-propan-2-ylphenyl)-1,2-oxazole-4-carboxamide

• MDL： MFCD00170373
• Inchi： 1S/C21H21ClN2O2/c1-12(2)16-10-9-15(11-13(16)3)23-21(25)19-14(4)26-24-20(19)17-7-5-6-8-18(17)22/h5-12H,1-4H3,(H,23,25)
• InChI Key： XBGLNHADCMTWKD-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2=CC=C(C(C)C)C(C)=C2)=O)C(C2=CC=CC=C2Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(2-chlorophenyl)-5-methyl-N-(3-methyl-4-propan-2-ylphenyl)-1,2-oxazole-4-carboxamide

Research Briefing on 3-(2-chlorophenyl)-5-methyl-N-(3-methyl-4-propan-2-ylphenyl)-1,2-oxazole-4-carboxamide (CAS: 1023576-55-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific pathways involved in disease progression. Among these, the compound 3-(2-chlorophenyl)-5-methyl-N-(3-methyl-4-propan-2-ylphenyl)-1,2-oxazole-4-carboxamide (CAS: 1023576-55-7) has emerged as a promising candidate for further investigation. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activity, and potential therapeutic applications.

The compound, identified by the CAS number 1023576-55-7, belongs to the oxazole carboxamide class of molecules, which are known for their diverse pharmacological activities. Recent studies have explored its role as a modulator of specific protein-protein interactions, particularly in the context of inflammatory and oncogenic pathways. The structural features of this compound, including the 2-chlorophenyl and isopropylphenyl moieties, contribute to its unique binding affinity and selectivity.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-(2-chlorophenyl)-5-methyl-N-(3-methyl-4-propan-2-ylphenyl)-1,2-oxazole-4-carboxamide on a key enzyme involved in the NF-κB signaling pathway. The results demonstrated a dose-dependent inhibition of enzyme activity, with an IC50 value in the low micromolar range. These findings suggest that the compound could serve as a potential lead for the development of anti-inflammatory agents.

Further preclinical evaluations have focused on the compound's pharmacokinetic properties and toxicity profile. Animal studies revealed favorable oral bioavailability and a half-life conducive to once-daily dosing. Additionally, in vitro toxicity assays indicated minimal cytotoxicity at therapeutic concentrations, supporting its potential for further development. However, challenges such as metabolic stability and off-target effects remain to be addressed in future studies.

In summary, 3-(2-chlorophenyl)-5-methyl-N-(3-methyl-4-propan-2-ylphenyl)-1,2-oxazole-4-carboxamide (CAS: 1023576-55-7) represents a promising scaffold for the development of novel therapeutics targeting inflammatory and oncogenic pathways. Continued research efforts are warranted to optimize its pharmacological profile and explore its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and application of such compounds in the field of chemical biology and medicine.